Cas no 2091183-44-5 ((1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2091183-44-5
• MF: C₈H₁₄N₄O₃S
• MW: 246.286759853363
• CID: 5722127
• PubChem ID: 121208604
• Update Time: 2025-05-28

(1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• F2157-0163
• 2091183-44-5
• (1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• [1-[(1-methylsulfonylazetidin-3-yl)methyl]triazol-4-yl]methanol
• AKOS026718005
• 1H-1,2,3-Triazole-4-methanol, 1-[[1-(methylsulfonyl)-3-azetidinyl]methyl]-

• Inchi： 1S/C8H14N4O3S/c1-16(14,15)12-3-7(4-12)2-11-5-8(6-13)9-10-11/h5,7,13H,2-4,6H2,1H3
• InChI Key： XYRCQABATPPJCT-UHFFFAOYSA-N
• SMILES： S(C)(N1CC(CN2C=C(CO)N=N2)C1)(=O)=O

Computed Properties

• Exact Mass: 246.07866149g/mol
• Monoisotopic Mass: 246.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 479.5±55.0 °C(Predicted)
• pka: 13.06±0.10(Predicted)

Additional information on (1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

Comprehensive Overview of (1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2091183-44-5)

The compound (1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2091183-44-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of a 1,2,3-triazole core, an azetidine ring, and a methylsulfonyl group, making it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugation tools, aligning with current trends in targeted therapy and click chemistry.

In recent years, the demand for heterocyclic compounds like (1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol has surged due to their role in drug design and biopharmaceuticals. The 1,2,3-triazole moiety, in particular, is prized for its stability and ability to participate in hydrogen bonding, which is critical for molecular recognition. Meanwhile, the azetidine ring contributes to the compound's bioavailability and metabolic stability, addressing common challenges in ADME optimization.

The methylsulfonyl group in this compound enhances its electrophilicity, making it a valuable intermediate for cross-coupling reactions and peptide modifications. This feature is especially relevant in the context of proteolysis-targeting chimeras (PROTACs) and degrader technologies, which are hot topics in cancer research and precision medicine. Users searching for "click chemistry reagents" or "azetidine derivatives in drug discovery" will find this compound highly relevant to their work.

From a synthetic perspective, CAS No. 2091183-44-5 is often explored for its scalability and purity, which are critical for GMP-compliant production. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its utility in modern high-throughput screening platforms. These attributes make it a frequent subject of queries like "how to synthesize triazole-containing compounds" or "applications of sulfonyl azetidines."

Beyond its chemical properties, (1-((1-(methylsulfonyl)azetidin-3-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol is also investigated for its potential in material science, particularly in the development of smart polymers and bioactive coatings. Its ability to form stable conjugates with biomolecules aligns with the growing interest in hybrid materials for medical devices and diagnostics. This interdisciplinary appeal ensures its visibility in searches related to "functionalized triazoles for biomaterials."

In summary, CAS No. 2091183-44-5 represents a multifaceted compound with broad applicability across pharmaceutical, biotechnological, and materials science domains. Its structural features and synthetic flexibility position it as a key player in addressing contemporary challenges in drug development and molecular engineering. For researchers seeking innovative solutions, this compound offers a promising avenue for exploration.